Cas no 872624-53-8 (Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate
• CAS No: 872624-53-8
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD11111106
• CID: 720534
• Update Time: 2025-10-31

Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate
• Benzoic acid, 2-amino-5-methyl-4-(trifluoromethyl)-, methyl ester
• AK127977
• MIEPONYZJUGILI-UHFFFAOYSA-N
• ST2413276
• AX8249768
• Methyl 2-amino-5-methyl-4-trifluoromethylbenzoate
• A842060
• methyl 2-azanyl-5-methyl-4-(trifluoromethyl)benzoate
• 2-amino-5-methyl-4-(trifluoromethyl)benzoic acid methyl ester
• Benzoicacid, 2-amino-5-methyl-4-(trifluoromethyl)-, methyl ester

• MDL： MFCD11111106
• Inchi： 1S/C10H10F3NO2/c1-5-3-6(9(15)16-2)8(14)4-7(5)10(11,12)13/h3-4H,14H2,1-2H3
• InChI Key： MIEPONYZJUGILI-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=CC(C(F)(F)F)=C(C)C=1)OC

Computed Properties

• Exact Mass: 233.06600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Topological Polar Surface Area: 52.3

Experimental Properties

• Boiling Point: 285.8±40.0°C at 760 mmHg
• PSA: 52.32000
• LogP: 2.96380

Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters